![molecular formula C19H23N3O5S2 B2687923 N1-(4-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide CAS No. 896279-24-6](/img/structure/B2687923.png)
N1-(4-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
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Description
N1-(4-methoxybenzyl)-N2-((1-(thiophen-2-ylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C19H23N3O5S2 and its molecular weight is 437.53. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Molecular Conformation Analysis
The compound's crystal structure and molecular conformation have been examined, highlighting its potential as an antineoplastic agent. Notably, its crystal structure comprises a planar methoxyphenyl ring linked to a 2-carboxamide substituted oxo-pyrrolidine moiety, suggesting its relevance in molecular chemistry and drug design (Banerjee et al., 2002).
Applications in Photodynamic Therapy
The compound has shown potential in photodynamic therapy, particularly in cancer treatment. Its structure and properties, such as high singlet oxygen quantum yield and good fluorescence, make it a promising candidate for this application (Pişkin, Canpolat, & Öztürk, 2020).
Role in Orexin Receptor Mechanisms
Research suggests that derivatives of this compound could play a role in modulating orexin receptors, impacting behaviors like compulsive food consumption. This could have implications for treating eating disorders or other conditions related to compulsive behaviors (Piccoli et al., 2012).
Chemical Synthesis and Modification
The compound has been used in chemical synthesis processes, such as the benzylation of alcohols and phenols, showcasing its utility in organic chemistry (Carlsen, 1998).
Pharmaceutical Research
In pharmaceutical research, derivatives of this compound have been studied as κ-opioid receptor antagonists, highlighting their potential in treating conditions like depression and addiction disorders (Grimwood et al., 2011).
Photophysicochemical Properties for Photocatalytic Applications
The compound's photophysicochemical properties make it suitable for photocatalytic applications, potentially contributing to advancements in materials science and environmental technology (Öncül, Öztürk, & Pişkin, 2021).
Antimicrobial Activity and DNA Interaction
Its derivatives have been synthesized and evaluated for antimicrobial activity, and studies suggest they can effectively bind with DNA, indicating potential use in biochemical and medicinal applications (Prasad et al., 2010).
Properties
IUPAC Name |
N'-[(4-methoxyphenyl)methyl]-N-[(1-thiophen-2-ylsulfonylpyrrolidin-2-yl)methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O5S2/c1-27-16-8-6-14(7-9-16)12-20-18(23)19(24)21-13-15-4-2-10-22(15)29(25,26)17-5-3-11-28-17/h3,5-9,11,15H,2,4,10,12-13H2,1H3,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTLUSZJOVHJTOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C(=O)NCC2CCCN2S(=O)(=O)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.